(5-(Benzofuran-2-yl)isoxazol-3-yl)methyl furan-2-carboxylate

• IUPAC Name: [5-(1-benzofuran-2-yl)-1,2-oxazol-3-yl]methyl furan-2-carboxylate
• InChI: InChI=1S/C17H11NO5/c19-17(14-6-3-7-20-14)21-10-12-9-16(23-18-12)15-8-11-4-1-2-5-13(11)22-15/h1-9H,10H2
• InChI Key: IMZWFAPXSZMWCN-UHFFFAOYSA-N
• Canonical SMILES: C1=CC=C2C(=C1)C=C(O2)C3=CC(=NO3)COC(=O)C4=CC=CO4
• Molecular Formula: C17H11NO5
• Molecular Weight: 309.27 g/mol

Description

Molecular Structure Analysis

The molecular formula of “(5-(Benzofuran-2-yl)isoxazol-3-yl)methyl furan-2-carboxylate” is C17H11NO5. The InChI code for a related compound, “[5-(1-benzofuran-2-yl)isoxazol-3-yl]methanol”, is 1S/C12H9NO3/c14-7-9-6-12 (16-13-9)11-5-8-3-1-2-4-10 (8)15-11/h1-6,14H,7H2.

Physical And Chemical Properties Analysis

The physical form of a related compound, “[5-(1-benzofuran-2-yl)isoxazol-3-yl]methanol”, is solid. The molecular weight of “this compound” is 309.277.

Scientific Research Applications

Applications in Pharmaceuticals and Biomedical Research

Antimicrobial and Antitumor Agents : Derivatives of furan and benzofuran have shown potential in the design of antitumor and antimicrobial agents. For example, compounds incorporating benzothiazolyl furan-2-carbaldehyde showed promising antitumor activities, surpassing standard drugs like 5-fluorouracil and cisplatin in efficacy (Matiichuk et al., 2020). Additionally, benzofuran-oxadiazole molecules have been synthesized and identified as potential tyrosinase inhibitors, indicating their applicability in skin whitening and as anticancer agents against malignant melanoma (Irfan et al., 2022).

Anti-inflammatory and Analgesic Properties : Novel compounds synthesized from furan-2-carbohydrazides showed significant analgesic activities, indicating their potential in pain management (Igidov et al., 2022). Such discoveries pave the way for developing new therapeutic agents targeting pain and inflammation.

Applications in Chemical Synthesis and Materials Science

Synthesis of Complex Molecules : The literature describes the utilization of furan and benzofuran derivatives in synthesizing complex molecules, which are pivotal in developing pharmaceuticals and materials. For instance, studies on the decarboxylative fluorination of electron-rich heteroaromatic carboxylic acids, including benzofuran derivatives, have developed effective methods for synthesizing fluorinated compounds, essential in pharmaceuticals and agrochemicals (Yuan et al., 2017).

Polymers and Dyes : Furan and benzofuran compounds find applications in creating polymers, dyes, and photosensitizers, indicating their versatility in various industrial applications. Their chemical properties make them suitable for developing materials with specific functionalities, including high performance in electronic and photonic devices (Keay et al., 2008).

Mechanism of Action

Target of Action

Benzofuran compounds, which are a part of the structure of this compound, have been shown to have strong biological activities such as anti-tumor, antibacterial, anti-oxidative, and anti-viral activities .

Mode of Action

It is known that benzofuran derivatives can interact with various biological targets, leading to a range of biological activities .

Biochemical Pathways

Benzofuran derivatives have been shown to impact a variety of biochemical pathways, leading to their diverse pharmacological activities .

Pharmacokinetics

It is known that the bioavailability of benzofuran derivatives is one of the targets achieved with most of the more recent compounds, allowing for once-daily dosing .

Result of Action

Benzofuran derivatives have been shown to have a wide range of biological activities, including anti-tumor, antibacterial, anti-oxidative, and anti-viral activities .

Action Environment

It is known that the biological activities of benzofuran derivatives can be influenced by various factors, including the environment .